Cas no 56475-79-7 (Carbamic acid, dibutyl-, methyl ester)

Carbamic acid, dibutyl-, methyl ester structure
56475-79-7 structure
Product Name:Carbamic acid, dibutyl-, methyl ester
CAS No:56475-79-7
MF:C10H21NO2
MW:187.27924323082
CID:348788
PubChem ID:3590545
Update Time:2025-04-19

Carbamic acid, dibutyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, dibutyl-, methyl ester
    • methyl N,N-dibutylcarbamate
    • AKOS003869852
    • SCHEMBL304950
    • DTXSID00393949
    • 56475-79-7
    • methyl N-dibutylcarbamate
    • Inchi: 1S/C10H21NO2/c1-4-6-8-11(9-7-5-2)10(12)13-3/h4-9H2,1-3H3
    • InChI Key: UMAUECMGEMYKBW-UHFFFAOYSA-N
    • SMILES: O(C)C(N(CCCC)CCCC)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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